Cas no 1361670-80-5 (6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide)

• Product Name: 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide
• CAS No: 1361670-80-5
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4995786
• Update Time: 2025-08-03

6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-6-4-8(12(17)10(16)5-6)11-7(13(18)19)2-1-3-9(11)15/h1-5H,(H2,18,19)
• InChI Key： CKHBJNKYEOIJIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N)=O)=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 4.5
• Topological Polar Surface Area: 43.1

Additional information on 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide

Comprehensive Analysis of 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361670-80-5)

In the realm of organic chemistry, 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361670-80-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, belonging to the class of polychlorinated biphenyl (PCB) derivatives, is characterized by its four chlorine substituents and an amide functional group. Researchers and industry professionals are increasingly interested in its synthesis, stability, and utility in various scientific fields.

The molecular structure of 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide features a biphenyl core with chlorine atoms at the 6, 2', 3', and 5' positions, coupled with a carboxylic acid amide group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a subject of study in material science and pharmaceutical research. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis methods for such compounds, aligning with global sustainability goals.

One of the most frequently asked questions about CAS No. 1361670-80-5 revolves around its stability under different environmental conditions. Studies indicate that the compound exhibits moderate thermal stability, with decomposition observed at elevated temperatures. This property is crucial for applications in high-performance materials and electronic components, where thermal resistance is a key factor. Additionally, its solubility profile in organic solvents makes it a candidate for use in advanced coatings and polymer formulations.

The 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide has also been explored for its potential role in medicinal chemistry. While not a drug itself, its structural motifs are valuable in the design of bioactive molecules. Researchers are investigating its derivatives for antimicrobial and anti-inflammatory properties, addressing the growing demand for novel therapeutic agents. This aligns with current healthcare trends focusing on drug discovery and personalized medicine.

From an industrial perspective, the compound's relevance extends to analytical chemistry, where it serves as a reference standard for chromatographic methods. Its well-defined structure and purity make it ideal for quality control in laboratories. Moreover, the rise of AI-driven chemical analysis has increased the need for reliable standards like CAS No. 1361670-80-5, ensuring accuracy in automated systems.

Environmental considerations are another hotspot for discussions about 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide. While PCBs have historically raised concerns due to their persistence, this derivative's amide group may offer improved biodegradability. Ongoing research aims to evaluate its ecological impact, particularly in wastewater treatment and soil remediation scenarios. Such studies are critical in the context of circular economy initiatives.

In summary, 6,2',3',5'-Tetrachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361670-80-5) represents a versatile compound with multifaceted applications. Its study bridges gaps between fundamental research and industrial innovation, catering to the evolving needs of science and technology. As interest in specialty chemicals grows, this compound is poised to play a pivotal role in shaping future advancements.